Cas no 827587-17-7 (5-Chloro-4,6-dimethylpyridine-2,3-diamine)

• Product name: 5-Chloro-4,6-dimethylpyridine-2,3-diamine
• CAS No: 827587-17-7
• MF: C₇H₁₀N₃Cl
• MW: 171.6274
• CID: 683624
• PubChem ID: 58772632

5-Chloro-4,6-dimethylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4,6-dimethylpyridine-2,3-diamine
• SCHEMBL13403366
• DTXSID20729928
• 827587-17-7
• DS-016966
• 5-chloro-4,6-dimethyl-2,3-Pyridinediamine

• Inchi： InChI=1S/C7H10ClN3/c1-3-5(8)4(2)11-7(10)6(3)9/h9H2,1-2H3,(H2,10,11)
• InChI Key： XYYOQAPQGIDEBN-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NC(=C1N)N)C)Cl

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Chloro-4,6-dimethylpyridine-2,3-diamine

5-Chloro-4,6-Dimethylpyridine-2,3-Diamine (CAS No. 827587-17-7)

5-Chloro-4,6-Dimethylpyridine-2,3-Diamine is a versatile organic compound with the CAS registry number 827587-17-7. This compound belongs to the class of pyridines substituted with chlorine and methyl groups at specific positions, along with diamine functionalities. Its unique structure makes it a valuable intermediate in various chemical syntheses and applications. Recent advancements in synthetic chemistry have further highlighted its potential in fields such as catalysis, materials science, and pharmaceuticals.

The molecular structure of 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine consists of a pyridine ring with chlorine at position 5 and methyl groups at positions 4 and 6. The presence of two amino groups at positions 2 and 3 introduces significant electronic and steric effects, which are crucial for its reactivity and functionality. This compound has been extensively studied for its role in forming coordination complexes with transition metals, which are widely used in catalytic processes.

One of the most notable applications of 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine is in the synthesis of metalloporphyrins and related macrocyclic compounds. These structures are essential components in artificial photosynthesis and bio-inspired catalysts due to their ability to mimic natural systems. Recent research has demonstrated that this compound can serve as a precursor for constructing metalloporphyrins with enhanced stability and catalytic activity under various conditions.

In addition to its role in macrocycle synthesis, 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine has been explored for its potential in drug design. The compound's ability to coordinate with metal ions makes it a promising candidate for developing metal-based drugs targeting specific biological pathways. Studies have shown that derivatives of this compound exhibit selective binding to certain proteins and enzymes, paving the way for novel therapeutic strategies.

The synthesis of 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the product.

From an environmental perspective, the development of sustainable synthetic pathways for 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine aligns with global efforts to reduce chemical waste and energy consumption. Researchers are increasingly focusing on green chemistry principles to optimize the production process while maintaining high-quality standards.

In conclusion, 5-Chloro-4,6-Dimethylpyridine-2,3-Diamine (CAS No. 827587-17-7) is a multifaceted compound with diverse applications across various scientific domains. Its structural features make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.